3-(Tert-butyl)-1-iodoimidazo[1,5-a]pyrazin-8-amine
Overview
Description
3-(Tert-butyl)-1-iodoimidazo[1,5-a]pyrazin-8-amine (TIAP) is an organoiodine compound that is used as a reagent in organic synthesis. It is a versatile reagent that can be used in a variety of syntheses, including the synthesis of heterocyclic compounds, nucleosides, and polymers. TIAP has also been studied for its potential applications in pharmaceuticals, biochemistry, and medical research.
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : A study by Justyna et al. (2017) describes a method for synthesizing imidazoazines, including compounds structurally related to 3-(Tert-butyl)-1-iodoimidazo[1,5-a]pyrazin-8-amine, via flash vacuum thermolysis of tert-butylimines. The study provides insights into the efficiency and selectivity of this synthesis method (Justyna et al., 2017).
Chemical Reactivity : Research by Mironovich and Shcherbinin (2014) explores the reactivity of pyrazolo[5,1-c][1,2,4]triazine derivatives, closely related to the chemical structure of interest. This study contributes to understanding the chemical behavior of such compounds (Mironovich & Shcherbinin, 2014).
Microwave-Assisted Synthesis : Nikulnikov et al. (2009) discuss the use of tert-ButylIsocyanide in the Ugi reaction for the preparation of dihydropyrazolo[1,5-a]pyrazine derivatives under microwave irradiation, demonstrating a novel approach to synthesizing related compounds (Nikulnikov et al., 2009).
Applications in Biological and Medicinal Research
Antibacterial Activity : A study by Prasad (2021) details the synthesis of imidazo[1,2-a]pyrazin-6-yl derivatives and evaluates their antibacterial activity, highlighting the potential medicinal applications of compounds similar to this compound (Prasad, 2021).
Protection of Amines : Research conducted in 2020 examines the protection of secondary amine in substituted pyrazole derivatives, which is relevant for facilitating the synthesis of anticancer compounds. This study provides insights into green synthetic methodologies for such compounds (2020 Study).
Spectroscopic and Computational Studies
NMR Spectroscopy : The work of Teranishi et al. (1997) investigates the generation of imidazo[1,2-a]pyrazin-3-ones using variable-temperature NMR methods. This study contributes to understanding the structural and spectroscopic properties of related compounds (Teranishi et al., 1997).
Computational Analysis : A 2017 study by Cuenú et al. examines the molecular and supramolecular structure of a related compound using experimental and computational methods, providing valuable data for understanding the properties of similar chemical structures (Cuenú et al., 2017).
Mechanism of Action
Target of Action
Similar compounds, such as triazolo[4,3-a]pyrazine derivatives, have been found to exhibit antibacterial activities against both gram-positive and gram-negative bacteria strains .
Mode of Action
It can be inferred from related compounds that it may interact with bacterial cells, leading to their inhibition or destruction .
Biochemical Pathways
Based on the antibacterial activity of similar compounds, it can be inferred that it may interfere with essential biochemical pathways in bacteria, leading to their inhibition or death .
Result of Action
Based on the antibacterial activity of similar compounds, it can be inferred that it may lead to the inhibition or death of bacterial cells .
properties
IUPAC Name |
3-tert-butyl-1-iodoimidazo[1,5-a]pyrazin-8-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13IN4/c1-10(2,3)9-14-7(11)6-8(12)13-4-5-15(6)9/h4-5H,1-3H3,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRFSFNTVWAKTSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC(=C2N1C=CN=C2N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13IN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.